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Compound of Interest

Compound Name: N-(2-Bromoethyl)phthalimide

Cat. No.: B046114

Technical Support Center: N-(2-
Bromoethyl)phthalimide

This guide provides essential safety information, handling procedures, and disposal protocols
for N-(2-Bromoethyl)phthalimide, tailored for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with N-(2-Bromoethyl)phthalimide?

Al: While N-(2-Bromoethyl)phthalimide is not classified as a hazardous substance under
OSHA's Hazard Communication Standard (29 CFR 1910.1200), it is recommended to handle it
with care.[1][2] Some safety data sheets indicate it may cause skin, eye, and respiratory
irritation.[3] It is crucial to avoid dust formation and inhalation.[4][5]

Q2: What personal protective equipment (PPE) is required when handling this compound?
A2: Standard laboratory PPE is recommended. This includes:
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

e Hand Protection: Wear suitable protective gloves. Gloves should be inspected before use
and disposed of properly after handling.[4][6]
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o Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

e Respiratory Protection: Under normal use conditions with adequate ventilation, no
respiratory protection is typically needed.[1] If dust is generated, a particle filter or a dust
mask (like a N95 or P1 type) may be used.[4][6]

Q3: What are the appropriate storage conditions for N-(2-Bromoethyl)phthalimide?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]
[4] Keep it away from incompatible materials, such as strong oxidizing agents.[1]

Q4: What materials are incompatible with N-(2-Bromoethyl)phthalimide?
A4: Avoid contact with strong oxidizing agents.[1]
Q5: What happens if N-(2-Bromoethyl)phthalimide is heated or involved in a fire?

A5: Upon combustion, hazardous decomposition products can be formed, including carbon
monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and hydrogen halides (like
hydrogen bromide gas).[1][6][7] Firefighters should wear self-contained breathing apparatus.[6]
Suitable extinguishing media include water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

Troubleshooting Guide

Scenario 1: A small spill of N-(2-Bromoethyl)phthalimide powder has occurred on the lab
bench.

Immediate Action: Ensure the area is well-ventilated.[4] Avoid breathing in the dust.[4]

o Cleanup: Gently sweep up the powder, avoiding dust formation, and shovel it into a suitable,
labeled container for disposal.[1][4] Do not let the product enter drains.[6]

o Decontamination: Clean the spill area with soap and water.

e PPE: Ensure you are wearing appropriate PPE (gloves, goggles, lab coat) during the
cleanup.
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Scenario 2: Accidental skin or eye contact with the compound.

» Skin Contact: Immediately wash the affected area with soap and plenty of water.[6][8]
Remove any contaminated clothing. If irritation persists, seek medical attention.[1]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes.[8] If
irritation persists, consult a physician.[8]

Scenario 3: Accidental inhalation of dust.

e Action: Move the affected person to fresh air.[6] If the person is not breathing, provide
artificial respiration. Seek medical attention.[9]

Scenario 4: Accidental ingestion.

e Action: Do not induce vomiting. Rinse the mouth with water.[6] Never give anything by mouth
to an unconscious person.[6] Seek immediate medical attention.

Quantitative Data

Property Value Source

Molecular Formula C10HsBrNO:2 [6][10]

Molecular Weight 254.08 g/mol [6][10]

Appearance Off-white to beige or cream (6I[L]
powder/crystals

Melting Point 80-84 °C (176-183.2 °F) [1][3][10][12]

Odor Odorless [1]

Solubility Insoluble in water [3]

- Stable under recommended
Stability . [1]
storage conditions

Experimental Protocols
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Protocol for Handling and Weighing N-(2-
Bromoethyl)phthalimide

Preparation: Before handling, ensure you are in a well-ventilated area or are using a
chemical fume hood. Put on all required PPE, including safety goggles, a lab coat, and
appropriate chemical-resistant gloves.

Container Handling: Keep the stock container tightly closed when not in use.[1]

Weighing: If possible, weigh the compound in a fume hood to minimize potential dust
exposure. Use a weigh boat or appropriate container. Handle the solid carefully to prevent
creating airborne dust.

Transfer: Transfer the weighed solid to your reaction vessel carefully.

Cleanup: After use, clean any residual powder from the spatula and weighing area. Dispose
of any contaminated items (e.g., weigh boat, gloves) as chemical waste.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[4]

Protocol for Chemical Waste Disposal

Waste Identification: N-(2-Bromoethyl)phthalimide waste, including unused product and
contaminated materials (e.g., gloves, filter paper), should be considered chemical waste.

Waste Segregation: Do not mix this waste with other waste streams unless compatibility is
confirmed. It is incompatible with strong oxidizing agents.[1]

Containerization: Collect waste in a suitable, clearly labeled, and closed container.

Disposal Method: The recommended disposal method is to contact a licensed professional
waste disposal service.[4] Chemical waste generators must adhere to local, regional, and
national hazardous waste regulations to ensure complete and accurate classification and
disposal.[1][7] Incineration in a chemical incinerator equipped with an afterburner and
scrubber may be an appropriate disposal method.[4]

Empty Containers: Dispose of contaminated packaging as unused product.[4]
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Caption: Logical workflow for the safe handling, emergency response, and disposal of N-(2-
Bromoethyl)phthalimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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